Cas no 2470435-84-6 (methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride)

• Product Name: methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride
• CAS No: 2470435-84-6
• MF: C₆H₁₁ClN₄O₂
• MW: 206.63013958931
• CID: 5671015
• PubChem ID: 154878718
• Update Time: 2025-05-22

methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride
• 2470435-84-6
• Methyl 1-(2-aminoethyl)-1,2,4-triazole-3-carboxylate;hydrochloride
• EN300-27102023

• Inchi： 1S/C6H10N4O2.ClH/c1-12-6(11)5-8-4-10(9-5)3-2-7;/h4H,2-3,7H2,1H3;1H
• InChI Key： UZFDQQSABYETIM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1N=CN(CCN)N=1)=O

Computed Properties

• Exact Mass: 206.0570533g/mol
• Monoisotopic Mass: 206.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Additional information on methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride

Methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride, with the CAS number 2470435-84-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which have gained prominence due to their diverse applications in drug design and materials science. The structure of this compound is characterized by a 1H-1,2,4-triazole ring system, which is a heterocyclic aromatic structure containing three nitrogen atoms. The presence of an aminoethyl group attached to the triazole ring introduces unique electronic and steric properties, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. The triazole ring system is known for its ability to form stable hydrogen bonds and metal complexes, which are critical for drug-target interactions. Additionally, the aminoethyl group provides flexibility and enhances solubility in aqueous media, making this compound an attractive candidate for drug delivery systems.

The synthesis of methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the triazole core. One common approach is the cyclization of an appropriate diamine derivative under acidic conditions to form the triazole ring. Subsequent functionalization steps include alkylation to introduce the aminoethyl group and methylation to form the carboxylate ester. The hydrochloride salt is obtained by protonation of the nitrogen atoms in the triazole ring using hydrochloric acid.

One of the most promising applications of this compound lies in its use as a building block for peptide-based drugs. The aminoethyl group can serve as a site for further substitution or coupling reactions with amino acids or other bioactive molecules. This versatility has led to its incorporation into peptide libraries for high-throughput screening in drug discovery programs. Furthermore, the triazole ring system has been utilized in click chemistry reactions, enabling rapid and efficient synthesis of complex molecules.

In terms of physical properties, methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride exhibits a melting point that is consistent with other triazole derivatives. Its solubility in organic solvents such as dichloromethane and ethanol makes it suitable for various synthetic procedures. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring system undergoes significant conjugation effects due to the presence of nitrogen atoms at specific positions. This conjugation enhances the stability of intermediates formed during synthetic reactions and influences the overall reactivity profile.

In conclusion, methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride (CAS No: 2470435-84-6) stands out as a valuable compound with wide-ranging applications in organic synthesis and pharmaceutical research. Its unique structural features and versatile functional groups make it an essential component in modern drug discovery pipelines. As research continues to uncover new synthetic routes and applications for this compound, its significance in chemical science is expected to grow further.